Cas no 2229416-97-9 (1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol)

• Product Name: 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol
• CAS No: 2229416-97-9
• MF: C₁₀H₁₃FO₃
• MW: 200.206826925278
• CID: 6434165
• PubChem ID: 165971296
• Update Time: 2025-05-22

1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol
• 2229416-97-9
• EN300-1760930

• Inchi： 1S/C10H13FO3/c1-6-3-10(14-2)7(4-8(6)11)9(13)5-12/h3-4,9,12-13H,5H2,1-2H3
• InChI Key： HDYGEYKDJKLAAY-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC(=C(C=1)C(CO)O)OC

Computed Properties

• Exact Mass: 200.08487243g/mol
• Monoisotopic Mass: 200.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.7Ų

Additional information on 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol

1-(5-Fluoro-2-Methoxy-4-Methylphenyl)Ethane-1,2-Diol: A Comprehensive Overview

The compound 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol (CAS No. 2229416-97-9) is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique structure, which combines a phenyl ring substituted with fluoro, methoxy, and methyl groups with an ethane diol moiety. The phenyl group serves as the aromatic core of the molecule, while the ethane diol provides hydroxyl functionalities that contribute to its reactivity and versatility.

Recent studies have highlighted the potential of 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol in drug discovery and material science. Its fluorinated nature enhances its stability and bioavailability, making it a promising candidate for pharmaceutical applications. Additionally, the methoxy group introduces electron-donating properties, which can influence the molecule's interaction with biological systems. The methyl group further adds to the molecule's complexity and functionality.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and oxidation reactions. Researchers have explored various synthetic pathways to optimize yield and purity. For instance, a recent study published in *Organic Chemistry Frontiers* demonstrated a novel approach using microwave-assisted synthesis to accelerate the formation of the ethane diol moiety.

In terms of applications, 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol has shown potential in the development of antioxidants, anti-inflammatory agents, and neuroprotective drugs. Its ability to scavenge free radicals makes it a valuable component in formulations aimed at combating oxidative stress-related diseases. Furthermore, its diol structure allows for easy modification, enabling researchers to tailor its properties for specific therapeutic applications.

From a materials science perspective, this compound has been investigated for its role in creating advanced polymers and coatings. The presence of hydroxyl groups facilitates cross-linking reactions, leading to materials with enhanced mechanical and thermal stability. A study in *Polymer Chemistry* reported the successful incorporation of this compound into biodegradable polymers for use in sustainable packaging solutions.

Recent advancements in computational chemistry have also shed light on the electronic properties of 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation effects due to its aromatic ring system. This understanding has paved the way for its application in organic electronics, particularly in the development of conductive polymers and OLED materials.

In conclusion, 1-(5-fluoro-2-methoxy-4-methylphenyl)ethane-1,2-diol (CAS No. 2229416-97-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing modern science and technology.